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Compound of Interest

Compound Name:
3-[(3-

Chlorophenyl)methyl]pyrrolidine

CAS No.: 1158764-50-1

Cat. No.: B1490801 Get Quote

Part 1: Executive Safety Directive
URGENT: 3-[(3-Chlorophenyl)methyl]pyrrolidine (CAS: 914299-59-5 for free base; 1095545-

16-6 for HCl salt) is a Halogenated Organic Amine.[1]

The Critical Failure Point: The most common compliance violation with this compound is

misclassifying it as "General Organic Waste." Because it contains a Chlorine atom attached to

the aryl ring, it must be segregated into Halogenated Waste streams.[1] Incinerating

halogenated compounds in non-scrubbed general waste incinerators releases acidic gases

(HCl) and potential dioxins, leading to severe regulatory fines and environmental damage.[1]

Immediate Handling Constraints:

Strict Segregation: Do NOT mix with acidic waste (Violent Exotherm Risk).

Oxidizer Incompatibility: Do NOT mix with oxidizing agents (e.g., Nitric Acid, Peroxides) due

to the risk of forming unstable N-chloro species.[1]

Aquatic Toxicity: Zero-discharge policy. Under no circumstances should this enter the

sanitary sewer system.

Part 2: Pre-Disposal Characterization
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Before initiating disposal, you must characterize the physical state of your specific lot.[1] This

compound is often supplied as a hydrochloride salt (Solid) or a free base (Viscous Oil).

Physicochemical Data & Waste Coding
Parameter Data / Classification Operational Implication

Chemical Name

3-[(3-

Chlorophenyl)methyl]pyrrolidin

e

Primary label identifier.

Functional Groups
Secondary Amine, Aryl

Chloride
Basic and Halogenated.[1]

Physical State
Solid (Salt) or Liquid (Free

Base)

Determines waste container

type.

RCRA Characteristics
Toxic (D000 series potential),

Irritant

Must be labeled "Hazardous

Waste."[1]

Waste Stream ID HALOGENATED ORGANIC

Do not place in "Non-

Halogenated" or "Flammables

Only" cans.

Incompatibilities
Acids, Acid Chlorides,

Oxidizers

Segregate from Waste Stream

"C" (Corrosive Acids).[1]

Part 3: Step-by-Step Disposal Workflow
This protocol uses a Self-Validating System: At each step, you must verify the container label

matches the chemical properties (Halogenated + Basic).[1]

Scenario A: Disposal of Pure Compound (Solid/Salt or
Neat Liquid)
1. Primary Containment

Solids: Transfer the substance into a clear, sealable polyethylene bag or a wide-mouth

HDPE jar.[1]
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Liquids (Free Base): Transfer into a glass or HDPE vial with a Teflon-lined cap.

Why: Amine vapors can degrade certain rubber seals; Teflon/Polyethylene provides chemical

resistance.

2. Secondary Containment (The "Lab Pack")

Place the primary container into the laboratory's Solid Hazardous Waste drum or a dedicated

"Small Vial" pail.

Crucial: If the solid is loose/spilled, absorb it with vermiculite before bagging.[1]

3. Labeling

Affix a hazardous waste tag.[2]

Mandatory Fields:

Full Chemical Name.

Hazard Checkbox: Toxic, Irritant.[1]

Constituents: "Halogenated Organics."[2][3]

Scenario B: Disposal of Reaction Mixtures/Solutions
1. Quenching (If Reactive)

If the pyrrolidine was used in a reaction with reactive reagents (e.g., Lithium Aluminum

Hydride), ensure the reaction is fully quenched and at ambient temperature before disposal.

[1]

2. Solvent Stream Selection

The Decision Rule: If the solution contains any detectable amount of 3-[(3-
Chlorophenyl)methyl]pyrrolidine, the entire volume is now Halogenated Waste.[1]

Example: 1 gram of compound dissolved in 1 Liter of Ethanol (non-halogenated) must be

disposed of in the Halogenated Waste carboy.
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3. pH Verification (Optional but Recommended)

Check pH with a dipstick. If pH > 10, note "Basic Organic Waste" on the tag.[1] This alerts

waste technicians to avoid mixing it with acidic organic waste streams further down the

disposal chain.

Part 4: Visualized Decision Logic
The following diagram illustrates the critical decision nodes for disposing of this specific

compound.
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CRITICAL SAFETY RULE

Waste: 3-[(3-Chlorophenyl)methyl]pyrrolidine

Physical State?

Solid (Salt/Powder)

Powder/Crystal

Liquid / Solution

Oil/Dissolved

Solid Waste Stream
(Label: Toxic/Irritant)

Double Bag

Is it mixed with solvents?

Solvent Classification

Yes

Halogenated Organic Waste
(Even if solvent is non-halo)

No (Pure Oil)

Non-Halo Solvent (e.g. MeOH) Halo Solvent (e.g. DCM)

Do NOT mix with Acids
or Oxidizers

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-[(3-Chlorophenyl)methyl]pyrrolidine waste. Note

that the presence of the chlorine atom forces liquid mixtures into the Halogenated stream

regardless of the bulk solvent.[1]

Part 5: Emergency Spill Management
In the event of a benchtop spill, execute the following "Protect-Contain-Clean" protocol.
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PPE Escalation:

Standard: Nitrile gloves (double gloved recommended), safety glasses, lab coat.[1]

If aerosolized: Use a half-mask respirator with Organic Vapor/Acid Gas cartridges.[1]

Containment:

Do NOT use paper towels immediately if the substance is the free base oil (exothermic

risk).

Use an inert absorbent: Vermiculite, Sand, or Clay-based absorbent pads.[1]

Create a dike around the spill to prevent it from reaching floor drains.

Decontamination:

Scoop absorbed material into a wide-mouth jar.

Wipe the surface with a mild soap/water solution. Avoid bleach (Sodium Hypochlorite) as it

can react with the amine to form chloramines (toxic gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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